Cas no 388095-20-3 (1-Cyclohexylcyclopropanamine)

• Product Name: 1-Cyclohexylcyclopropanamine
• CAS No: 388095-20-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD09054982
• CID: 1087480
• PubChem ID: 28064994
• Update Time: 2025-10-29

1-Cyclohexylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexylcyclopropanamine
• LogP
• (1-Cyclohexylcyclopropyl)amine hydrochloride
• 1-cyclohexylcyclopropan-1-amine
• DTXSID00651011
• AB92201
• AKOS011972286
• DB-257402
• HXCXNQLYGHWDNM-UHFFFAOYSA-N
• ALBB-024996
• EN300-722305
• 388095-20-3
• (1-cyclohexylcyclopropyl)amine x1HCl
• CS-0058195
• SCHEMBL16874281
• (1-CYCLOHEXYLCYCLOPROPYL)AMINE

• MDL： MFCD09054982
• Inchi： 1S/C9H17N/c10-9(6-7-9)8-4-2-1-3-5-8/h8H,1-7,10H2
• InChI Key： HXCXNQLYGHWDNM-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 207.6±8.0 °C at 760 mmHg
• Flash Point: 78.7±9.7 °C
• PSA: 26.02
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-Cyclohexylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-Cyclohexylcyclopropanamine

Research Brief on 1-Cyclohexylcyclopropanamine (CAS: 388095-20-3): Recent Advances and Applications

1-Cyclohexylcyclopropanamine (CAS: 388095-20-3) is a cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 1-Cyclohexylcyclopropanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for the cyclopropanation of cyclohexylamine derivatives, yielding 1-Cyclohexylcyclopropanamine with high enantioselectivity and purity. This method addresses previous challenges associated with the stereoselective synthesis of cyclopropylamines, making it a valuable tool for medicinal chemists.

In terms of biological activity, 1-Cyclohexylcyclopropanamine has shown promising results as a modulator of monoamine oxidase (MAO) enzymes. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that this compound exhibits selective inhibition of MAO-B, an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The study, published in ACS Chemical Neuroscience (2024), highlighted the compound's potential as a lead structure for the development of new neuroprotective agents.

Further investigations into the pharmacological properties of 1-Cyclohexylcyclopropanamine have uncovered its interactions with serotonin receptors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound acts as a partial agonist at the 5-HT1A receptor, suggesting its potential utility in the treatment of mood disorders and anxiety. These findings open new avenues for the design of structurally related compounds with improved efficacy and reduced side effects.

The versatility of 1-Cyclohexylcyclopropanamine extends beyond its direct biological activity. Researchers have utilized this compound as a building block for the synthesis of more complex molecules, such as spirocyclic and bicyclic scaffolds. A study in Angewandte Chemie (2023) detailed its use in the construction of a novel class of kinase inhibitors, demonstrating its value in fragment-based drug discovery. The ability to incorporate this amine into diverse chemical frameworks underscores its importance in modern medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-Cyclohexylcyclopropanamine-derived compounds. Recent work published in Drug Metabolism and Disposition (2024) investigated the metabolic stability and clearance mechanisms of this scaffold, providing insights for future structural modifications. Additionally, computational modeling studies have been employed to predict the binding modes of related compounds to their biological targets, facilitating rational drug design.

In conclusion, 1-Cyclohexylcyclopropanamine (CAS: 388095-20-3) represents a versatile and pharmacologically interesting scaffold with multiple applications in drug discovery. The recent studies highlighted in this brief demonstrate its potential as a CNS-active compound, enzyme inhibitor, and synthetic intermediate. Future research directions may focus on expanding its therapeutic applications through targeted structural modifications and investigating its potential in combination therapies. As the field continues to evolve, this compound is likely to remain an important tool for medicinal chemists and pharmacologists alike.